Cas no 1397002-95-7 (2-(1,3-benzothiazol-2-yl)aminopropanoic acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)aminopropanoic acid
• CAS No: 1397002-95-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 842947
• PubChem ID: 16226735
• Update Time: 2025-09-18

2-(1,3-benzothiazol-2-yl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-BENZOTHIAZOL-2-YLAMINO)PROPANOIC ACID
• 1397002-95-7
• HMS1784C05
• G20808
• 2-[(1,3-benzothiazol-2-yl)amino]propanoic acid
• SCHEMBL383066
• AKOS009028964
• EN300-14524
• 2-(Benzo[d]thiazol-2-ylamino)propanoicacid
• CS-0234656
• Z104341174
• 2-(Benzo[d]thiazol-2-ylamino)propanoic acid
• 2-(1,3-benzothiazol-2-yl)aminopropanoic acid

• MDL： MFCD07343835
• Inchi： 1S/C10H10N2O2S/c1-6(9(13)14)11-10-12-7-4-2-3-5-8(7)15-10/h2-6H,1H3,(H,11,12)(H,13,14)
• InChI Key： UCKLRJLHKVCNAU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C(=O)O)C

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives